Cas no 39998-64-6 (4-Hydroxymelatonin)
4-Hydroxymelatonin structure
Product Name:4-Hydroxymelatonin
CAS No:39998-64-6
MF:C13H16N2O3
MW:248.277743339539
CID:1064714
PubChem ID:24827055
Update Time:2025-04-20
4-Hydroxymelatonin Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxymelatonin
- SCHEMBL5440848
- N-(2-(4-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl)acetamide
- SCHEMBL5440846
- N-[2-(4-hydroxy-5-methoxy-1H-indol-3-yl)ethyl]acetamide
- 39998-64-6
-
- Inchi: 1S/C13H16N2O3/c1-8(16)14-6-5-9-7-15-10-3-4-11(18-2)13(17)12(9)10/h3-4,7,15,17H,5-6H2,1-2H3,(H,14,16)
- InChI Key: DVJGMCLSLFPIQR-UHFFFAOYSA-N
- SMILES: COC1C(O)=C2C(NC=C2CCNC(=O)C)=CC=1
Computed Properties
- Exact Mass: 248.11609238g/mol
- Monoisotopic Mass: 248.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.4Ų
4-Hydroxymelatonin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H944635-1mg |
4-Hydroxymelatonin |
39998-64-6 | 1mg |
$ 234.00 | 2023-09-07 | ||
| TRC | H944635-2.5mg |
4-Hydroxymelatonin |
39998-64-6 | 2.5mg |
$ 374.00 | 2023-09-07 | ||
| TRC | H944635-25mg |
4-Hydroxymelatonin |
39998-64-6 | 25mg |
$ 2955.00 | 2023-09-07 | ||
| A2B Chem LLC | AF71825-1mg |
N-(2-(4-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl)acetamide |
39998-64-6 | 1mg |
$331.00 | 2023-12-30 | ||
| A2B Chem LLC | AF71825-2.5mg |
N-(2-(4-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl)acetamide |
39998-64-6 | 2.5mg |
$457.00 | 2023-12-30 | ||
| A2B Chem LLC | AF71825-25mg |
N-(2-(4-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl)acetamide |
39998-64-6 | 25mg |
$2780.00 | 2023-12-30 |
4-Hydroxymelatonin Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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